Cas no 339094-41-6 (2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl-)
339094-41-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl-
CAS No:339094-41-6
MF:C10H14N2O7
MW:274.227363109589
CID:302069
PubChem ID:21141166
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl- Chemical and Physical Properties
Names and Identifiers
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- 2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl-
- 2,4(1H,3H)-Pyrimidinedione, 1-.beta.-D-glucofuranosyl-
- 339094-41-6
- 2,4(1H,3H)-Pyrimidinedione,1-.beta.-D-glucofuranosyl-
- 1-betaD-glucofuranosyluracil
- JAENUIKAWXKZRR-GPMKSPRZSA-N
- SCHEMBL2056707
-
- Inchi: 1S/C10H14N2O7/c13-3-4(14)8-6(16)7(17)9(19-8)12-2-1-5(15)11-10(12)18/h1-2,4,6-9,13-14,16-17H,3H2,(H,11,15,18)/t4-,6-,7-,8-,9-/m1/s1
- InChI Key: JAENUIKAWXKZRR-GPMKSPRZSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@H]1[C@@H](CO)O)O)O)N1C=CC(NC1=O)=O
Computed Properties
- Exact Mass: 274.08
- Monoisotopic Mass: 274.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.6
- Topological Polar Surface Area: 140A^2
2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
339094-41-6 (2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl-) Related Products
- 1463-10-1(5-Methyluridine)
- 55486-09-4(5-Methyl-2′-O-methyluridine)
- 4105-38-8(2',3',5'-Tri-O-acetyluridine)
- 26287-69-4(1-((2S,3S,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione)
- 31448-54-1(1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione)
- 2140-76-3(2′-O-Methyluridine)
- 5983-09-5(2’,3’-Dideoxyuridine)
- 58-96-8(Uridine)
- 3083-77-0(1-beta-D-Arabinofuranosyluracil)
- 951-78-0(2'-Deoxyuridine)
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